Cas no 30740-19-3 (Methyl quinuclidine-2-carboxylate)
30740-19-3 structure
Product Name:Methyl quinuclidine-2-carboxylate
CAS No:30740-19-3
MF:C9H15NO2
MW:169.220902681351
CID:2619766
PubChem ID:6424595
Update Time:2025-04-21
Methyl quinuclidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL7266837
- 30740-19-3
- FAQLMHAFLWKSHD-UHFFFAOYSA-N
- Quinuclidine-2-carboxylic acid, methyl ester
- Methyl quinuclidine-2-carboxylate
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- Inchi: 1S/C9H15NO2/c1-12-9(11)8-6-7-2-4-10(8)5-3-7/h7-8H,2-6H2,1H3
- InChI Key: FAQLMHAFLWKSHD-UHFFFAOYSA-N
- SMILES: O(C)C(C1CC2CCN1CC2)=O
Computed Properties
- Exact Mass: 169.110278721Da
- Monoisotopic Mass: 169.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 29.5Ų
Methyl quinuclidine-2-carboxylate Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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